1-(2-bromoethyl)-3-chloro-2-fluorobenzene
Overview
Description
Bromoethyl compounds are a class of organic compounds that contain a bromoethyl group (-CH2-CH2-Br). They are used in various chemical reactions due to their reactivity . The presence of a halogen atom such as bromine makes these compounds useful in many organic synthesis reactions .
Synthesis Analysis
Bromoethyl compounds can be synthesized through various methods. One common method is the reaction of ethylene with hydrogen bromide . Another method involves the electrochemical generation of bromine from hydrobromic acid in a flow electrochemical reactor .Molecular Structure Analysis
The molecular structure of bromoethyl compounds generally consists of a two-carbon chain (ethyl group) with a bromine atom attached. The presence of the bromine atom makes these compounds highly reactive .Chemical Reactions Analysis
Bromoethyl compounds are involved in various chemical reactions. They can undergo nucleophilic substitution reactions, elimination reactions, and can also be used to form Grignard reagents .Physical and Chemical Properties Analysis
Bromoethyl compounds are usually liquids at room temperature. They have a relatively high density and a low boiling point .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromoethyl)-3-chloro-2-fluorobenzene involves the reaction of 2-chloro-3-fluorotoluene with 2-bromoethanol in the presence of a base to form the intermediate 1-(2-bromoethyl)-2-chloro-3-fluorotoluene. This intermediate is then treated with a strong base and a dehydrohalogenating agent to form the final product.", "Starting Materials": [ "2-chloro-3-fluorotoluene", "2-bromoethanol", "Base", "Strong base", "Dehydrohalogenating agent" ], "Reaction": [ "Step 1: 2-chloro-3-fluorotoluene is reacted with 2-bromoethanol in the presence of a base, such as potassium carbonate, to form the intermediate 1-(2-bromoethyl)-2-chloro-3-fluorotoluene.", "Step 2: The intermediate is then treated with a strong base, such as sodium hydride, and a dehydrohalogenating agent, such as potassium tert-butoxide, to form the final product 1-(2-bromoethyl)-3-chloro-2-fluorobenzene." ] } | |
CAS No. |
1260809-87-7 |
Molecular Formula |
C8H7BrClF |
Molecular Weight |
237.5 |
Purity |
95 |
Origin of Product |
United States |
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